Cas no 147235-94-7 (3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-)

• Product Name: 3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-
• CAS No: 147235-94-7
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 100830
• PubChem ID: 11196944
• Update Time: 2025-04-18

3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineaceticacid, 5-carboxy-, (3S,5S)-
• 3-Pyrrolidineaceticacid,5-carboxy-,(3S,5S)-(9CI)
• 147235-94-7
• (2S,4S)-4-(Carboxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H11NO4/c9-6(10)2-4-1-5(7(11)12)8-3-4/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
• InChI Key： QNMBUGAPKCBEDP-WHFBIAKZSA-N
• SMILES： OC([C@@H]1C[C@@H](CC(=O)O)CN1)=O

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63